ethyl 4-({[(4-methylphenyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[(4-methylphenyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C17H18N2O2S/c1-3-21-16(20)13-6-10-15(11-7-13)19-17(22)18-14-8-4-12(2)5-9-14/h4-11H,3H2,1-2H3,(H2,18,19,22)
• InChI Key: BXWRFLGFVHWZSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)C
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step chemical reactions that result in the formation of the target molecule. For instance, the synthesis of ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate involved reactions between specific precursors, characterized by spectroscopic methods like IR, Raman, NMR, and X-ray diffraction, which are essential for confirming the structure of the synthesized compounds (İ. Koca et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds similar to “Ethyl 4-({[(4-methylphenyl)amino]carbonothioyl}amino)benzoate” is often elucidated using a combination of experimental and theoretical techniques, such as X-ray diffraction and computational methods like Density Functional Theory (DFT). These analyses reveal the geometric parameters (bond lengths, bond angles) and vibrational frequencies, providing insights into the molecule's stability and reactivity (İ. Koca et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving similar compounds can include cycloaddition, condensation, and phosphorylation, depending on the functional groups present in the molecule. These reactions are crucial for modifying the structure or enhancing the properties of the compound for specific applications. The reactivity of such molecules is influenced by their electronic structure, as indicated by HOMO-LUMO analyses, which can predict the molecule's behavior in various chemical environments (İ. Koca et al., 2014).

Physical Properties Analysis

Physical properties such as solvability, melting point, and crystalline structure are determined through experimental methods. These properties are essential for understanding the conditions under which the compound can be used or stored. For instance, the crystal structure analysis provides information on the molecular conformation and intermolecular interactions within the solid state, influencing the material's stability and reactivity (Adil Boughaleb et al., 2011).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with other chemical species, and optical properties, are key to determining the compound's applications in various fields. These properties are often studied using spectroscopic methods and chemical reactivity tests, which provide insights into the compound's behavior in chemical reactions and potential uses in synthesis and materials science (Dinyuy Emmanuel Kiven et al., 2023).